dTDP-L-mycarose
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
DTDP-L-mycarose is a dTDP-sugar.
Scientific Research Applications
Pharmacological Effects and Therapeutic Targets
dTDP-L-mycarose, as part of certain drugs, plays a role in various pharmacological actions and therapeutic utilizations. One of the compounds studied, DT-13, is an active research drug with a range of pharmacological effects. It has shown multiple therapeutic potentials, including anti-tumor activities and significant anti-inflammatory, cardioprotective, hepatoprotective, and immunomodulating effects. Despite these potentials, DT-13 has not been thoroughly studied for its actions on certain types of cancers or its effects on carbohydrate and glucose metabolism, suggesting areas for future exploration (Khan et al., 2018).
Digital Twin Technology in Supply Chain Management
Although not directly linked to the biochemical aspects of this compound, the concept of Digital Twin (DT) is relevant in the broader scope of product value chains and supply chain management, which can impact the delivery and production of pharmaceuticals. The decoupling point paradigms in global supply chains, a concept integral to DT, involves understanding and managing product and supply structures, as well as information sharing, crucial for responsive and flexible pharmaceutical supply chains (Banerjee et al., 2012).
Computational Techniques in Health Sciences
The use of computational techniques, such as machine learning and data mining, is increasingly vital in biosciences, including areas like drug discovery and development. These techniques are pivotal in transforming information into valuable knowledge, which can be applied in understanding and utilizing compounds like this compound in various therapeutic areas, such as diabetes research (Kavakiotis et al., 2017).
Targeting and Delivery of Anticancer Drugs
The study of targeting and delivery strategies is crucial in the application of compounds like this compound in anticancer drugs. Different drug targeting and delivery (DTD) strategies aim to enhance the efficacy and reduce the side effects of such drugs. Understanding the active and passive tactics of DTD, and exploring the use of bioactive substances and functionalized polymers or nanoparticles in DTD, can provide insights into the effective application of this compound in cancer treatment (Wang & Guo, 2013).
Neurodegenerative Diseases and ALS-TDP Model
The study of neurodegenerative diseases and the development of models like ALS-TDP, which is related to the TDP-43 proteinopathies, is essential in understanding the therapeutic potential of compounds like this compound. Therapeutic effects of autophagy activators, such as rapamycin, have been demonstrated in such models, indicating potential pathways for the treatment of neurodegenerative diseases using compounds that can affect these pathways (Soong & Wu, 2015).
Properties
39950-81-7 | |
Molecular Formula |
C17H28N2O14P2 |
Molecular Weight |
546.4 g/mol |
IUPAC Name |
[(4R,5S,6S)-4,5-dihydroxy-4,6-dimethyloxan-2-yl] [hydroxy-[[(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy]phosphoryl] hydrogen phosphate |
InChI |
InChI=1S/C17H28N2O14P2/c1-8-6-19(16(23)18-15(8)22)12-4-10(20)11(31-12)7-29-34(25,26)33-35(27,28)32-13-5-17(3,24)14(21)9(2)30-13/h6,9-14,20-21,24H,4-5,7H2,1-3H3,(H,25,26)(H,27,28)(H,18,22,23)/t9-,10-,11+,12+,13?,14-,17+/m0/s1 |
InChI Key |
WILFWCJMOXHLEQ-SQHZWGCWSA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@](CC(O1)OP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H](C[C@@H](O2)N3C=C(C(=O)NC3=O)C)O)(C)O)O |
SMILES |
CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)(C)O)O |
Canonical SMILES |
CC1C(C(CC(O1)OP(=O)(O)OP(=O)(O)OCC2C(CC(O2)N3C=C(C(=O)NC3=O)C)O)(C)O)O |
synonyms |
thymidinediphosphomycarose |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.